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Compound of Interest

Compound Name: 3-(Dimethylamino)benzoic acid

Cat. No.: B154052

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and key applications of 3-(Dimethylamino)benzoic acid. The information is intended to
support researchers, scientists, and professionals in the fields of chemistry and drug
development.

Core Chemical Properties

3-(Dimethylamino)benzoic acid, also known as 3-Dimethylaminobenzoic acid, is a benzoic
acid derivative. It is a light yellow to yellow-beige crystalline powder.[1][2]

Identifiers
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Identifier Value

IUPAC Name 3-(dimethylamino)benzoic acid[3]
CAS Number 99-64-9[3]

Molecular Formula CoH11NO2[3]

Molecular Weight 165.19 g/mol [3]
InChl Key NEGFNJRAUMCZMY-UHFFFAOYSA-N[4]
SMILES CN(C)clccee(cl)C(=0)0[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-(Dimethylamino)benzoic acid is

presented below.

Property Value Source
Melting Point 148-150 °C [L1[2][41[5]
Boiling Point 293.03 °C (rough estimate) [2]
Density 1.1603 g/cm3 (rough estimate) [2]
pKa 3.36 £ 0.10 (Predicted) [2]
Soluble in methanol (50
Solubility mg/mL).[1][2][4] Insoluble in
water.[1][2]
Light yellow to yellow-beige
Appearance

crystalline powder.[1][6]

Spectral Data

Detailed spectral information is crucial for the identification and characterization of 3-

(Dimethylamino)benzoic acid.
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Spectrum Type Key Data

Mass Spectrometry Molecular lon: m/z 165.[3]
Infrared (IR) Spectroscopy Conforms to standard spectra.[6]
1H NMR Spectrum available.[7]

13C NMR Spectrum available.

Experimental Protocols
Synthesis of 3-(Dimethylamino)benzoic Acid

A common method for the synthesis of 3-(Dimethylamino)benzoic acid is the reductive
methylation of 3-nitrobenzoic acid.

Reaction: 3-Nitrobenzoic acid is reduced to 3-aminobenzoic acid, which is then methylated in
situ using formaldehyde.

Example Protocol:

Reaction Setup: To a solution of 3-nitrobenzoic acid in methanol, add a palladium on carbon
(Pd/C) catalyst.[1]

e Hydrogenation: The mixture is subjected to a hydrogen atmosphere at an elevated
temperature (e.g., 64 °C) until the uptake of hydrogen ceases, indicating the complete
reduction of the nitro group to an amino group.[1]

o Methylation: A solution of formaldehyde is then slowly added to the reaction mixture while
maintaining the hydrogen atmosphere. The reaction is continued until hydrogen uptake
ceases again.[1]

o Work-up: The catalyst is removed by filtration. The filtrate is concentrated to precipitate the
product, 3-(Dimethylamino)benzoic acid. The precipitate is collected by filtration, washed
with water, and dried.[1]

Below is a Graphviz diagram illustrating the general workflow for the synthesis of 3-
(Dimethylamino)benzoic acid.
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Synthesis Workflow

Start with 3-Nitrobenzoic Acid
and Pd/C catalyst in Methanol

tep 1

Hydrogenation (H2 atmosphere, 64 °C)
Reduction of Nitro Group

tep 2

Slow addition of Formaldehyde
In situ Methylation

tep 3

Filtration to remove catalyst
Concentration of filtrate

tep 4

Click to download full resolution via product page

Synthesis Workflow Diagram

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
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An established reverse-phase HPLC method can be used for the analysis of 3-
(Dimethylamino)benzoic acid.

Method Details:
e Column: Newcrom R1 HPLC column.

o Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass
Spectrometry (MS) compatible applications, formic acid should be used in place of
phosphoric acid.

o Application: This method is suitable for purity analysis and can be adapted for preparative
separation to isolate impurities. It is also applicable for pharmacokinetic studies.

Biological Activity and Applications
Use in Peroxidase Assays

3-(Dimethylamino)benzoic acid is a key reagent in a sensitive chromogenic assay for the
determination of peroxidase and manganese peroxidase activity.[1]

Assay Principle:

The assay is based on the oxidative coupling of 3-methyl-2-benzothiazolinone hydrazone
(MBTH) and 3-(Dimethylamino)benzoic acid (DMAB) in the presence of hydrogen peroxide
(H202) and the peroxidase enzyme. This reaction produces a deep purple-blue colored product
with a maximum absorbance at 590 nm. The high extinction coefficient of the product allows for
the detection of low enzyme activities.

Below is a Graphviz diagram illustrating the principle of the peroxidase assay.
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Peroxidase Assay Principle

MBTH DMAB
(3-methyl-2-benzothiazolinone hydrazone) (3-(Dimethylamino)benzoic acid)

N

Oxidative Coupling Reaction

H202 Peroxidase Enzyme

catalyzes
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Peroxidase Assay Diagram

Sirtuin Inhibition Studies

Research has indicated that a positional isomer, 4-(Dimethylamino)benzoic acid, acts as a
weak inhibitor of yeast sirtuin (Sir2p). The study suggested that the relative positions of the
dimethylamino and carboxylic acid groups are important for this activity. While this points to a
potential area of investigation, there is currently limited information on the specific sirtuin
inhibitory activity of 3-(Dimethylamino)benzoic acid.

Safety and Handling

3-(Dimethylamino)benzoic acid is known to cause skin and serious eye irritation. It may also
cause respiratory irritation.

Precautionary Measures:

e Handling: Use in a well-ventilated area. Avoid breathing dust. Wash hands thoroughly after
handling.[8]
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o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[8]

» Storage: Store in a dry, cool, and well-ventilated place. Keep the container tightly closed.

This guide provides a foundational understanding of 3-(Dimethylamino)benzoic acid for
scientific and research applications. For more detailed information, please refer to the cited

sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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